(R)-5-methyl-1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-amine

• IUPAC Name: 5-methyl-1-[(3S)-oxolan-3-yl]pyrazol-4-amine
• InChI: InChI=1S/C8H13N3O/c1-6-8(9)4-10-11(6)7-2-3-12-5-7/h4,7H,2-3,5,9H2,1H3/t7-/m0/s1
• InChI Key: VCHJIYGWBCJHGW-ZETCQYMHSA-N
• Canonical SMILES: CC1=C(C=NN1C2CCOC2)N
• Isomeric SMILES: CC1=C(C=NN1[C@H]2CCOC2)N
• Molecular Formula: C8H13N3O
• Molecular Weight: 167.21 g/mol

Description

(R)-5-methyl-1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-amine is a useful research compound. Its molecular formula is C8H13N3O and its molecular weight is 167.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality (R)-5-methyl-1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (R)-5-methyl-1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Structure and Configuration Analysis : A study on a closely related compound, (R)-N-Methyl-4-[2-(methylsulfanyl)pyrimidin-4-yl]-1-(tetrahydrofuran-3-yl)-1H-pyrazol-5-amine, provided insights into the structural aspects, highlighting the importance of the chiral center and intramolecular interactions (Liu et al., 2009).

• Potential High-Energy Materials : Pyrazole derivatives, including those with a similar structure to (R)-5-methyl-1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-amine, have been studied for their potential as high-energy density materials. The research focused on their geometric and electronic structures, detonation properties, and comparison with known explosives (Ravi et al., 2010).

• σ(1) Receptor Antagonists : A study synthesized and evaluated 1-arylpyrazoles, including compounds structurally related to (R)-5-methyl-1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-amine, as potent σ(1) receptor antagonists. The research indicated the critical role of pyrazole substituents and basic amines in determining activity and selectivity for σ(1) receptors (Díaz et al., 2012).

• Antitumor and Antimicrobial Applications : A study involving the synthesis of pyrazole derivatives, including compounds similar to (R)-5-methyl-1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-amine, identified pharmacophore sites for antitumor, antifungal, and antibacterial activities. This research provided insights into the potential use of these compounds in therapeutic applications (Titi et al., 2020).

• Study on Reactivity and Synthesis : A study on 3,4,5-Trinitropyrazole derivatives, which are structurally related to (R)-5-methyl-1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-amine, explored their synthesis and reactivity. The research provided valuable information on the nucleophilic substitution reactions of these compounds (Dalinger et al., 2013).

• Hydrogen-Bonded Molecular Chains : Another study focused on the hydrogen-bonded chains in molecules structurally similar to (R)-5-methyl-1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-amine. This research provided insights into the molecular structures and interactions in these compounds (Portilla et al., 2007).